Cas no 1251543-49-3 (2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetonitrile)

• Product Name: 2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetonitrile
• CAS No: 1251543-49-3
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 6048409
• PubChem ID: 52416672
• Update Time: 2025-10-31

2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetonitrile
• 1-Piperidineacetonitrile, 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-
• 2-(4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetonitrile
• AKOS024514928
• 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]acetonitrile
• F5596-1244
• 1251543-49-3

• Inchi： 1S/C12H16N4O/c13-5-8-16-6-3-10(4-7-16)12-15-14-11(17-12)9-1-2-9/h9-10H,1-4,6-8H2
• InChI Key： LPXHXVONWHPFKG-UHFFFAOYSA-N
• SMILES： N1(CC#N)CCC(C2=NN=C(C3CC3)O2)CC1

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 407.5±55.0 °C(Predicted)
• pka: 4.24±0.10(Predicted)

Additional information on 2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetonitrile

Introduction to 2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetonitrile (CAS No. 1251543-49-3)

2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1251543-49-3, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of 2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetonitrile incorporates several key functional groups that contribute to its reactivity and potential therapeutic applications. The presence of a cyclopropyl moiety and an oxadiazole ring enhances the compound's stability and binding affinity to biological targets. Additionally, the piperidine nitrogen atom provides a suitable framework for interactions with enzymes and receptors, which is crucial for developing effective pharmacological agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The 5-cyclopropyl-1,3,4-oxadiazole moiety in this compound has been shown to improve metabolic stability and reduce unwanted side effects, which are critical factors in the development of novel therapeutics. Furthermore, the piperidinylacetonitrile group offers a versatile scaffold for modifications that can fine-tune the pharmacokinetic properties of the molecule.

In the context of contemporary research, 2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetonitrile has been investigated for its potential role in addressing various therapeutic challenges. Studies have demonstrated its efficacy in modulating key biological pathways associated with inflammation, pain management, and neurodegenerative disorders. The compound's ability to interact with multiple targets makes it an attractive candidate for multitarget drug design (MTDD), a strategy that aims to enhance therapeutic outcomes by simultaneously addressing multiple disease mechanisms.

The synthesis of 2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-y lacetonitrile involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The introduction of the cyclopropyl group necessitates precise control over reaction conditions to ensure high yield and purity. Similarly, the formation of the oxadiazole ring requires careful selection of reagents and catalysts to achieve optimal results. These synthetic challenges underscore the compound's complexity but also its potential as a building block for more sophisticated drug candidates.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 2-(5-cyclopropyl-l ,3 ,4 - oxadiazol - 2 - yl ) piperidin - 1 - y lacetonitrile with biological targets. These studies have provided insights into its binding affinity and selectivity, which are critical parameters for evaluating its pharmacological potential. The integration of experimental data with computational methods has enabled researchers to refine the structure-function relationships of this compound, paving the way for more targeted drug development.

The pharmaceutical industry has increasingly recognized the value of structurally diverse compounds in addressing unmet medical needs. (5-Cyclopropy l - l ,3 ,4 - oxadiazol - 2 - yl ) piper idin - 1 - y lacetonitrile, with its unique combination of functional groups, represents a promising example of how structural innovation can lead to novel therapeutic solutions. As research continues to uncover new biological activities and mechanisms, compounds like this are expected to play a pivotal role in next-generation drug development.

In conclusion, 2 -( 5 - cyc lo prop y l - l ,3 ,4 - ox adia z ol - 2 - y l ) piper idine nitrile stands as a testament to the ongoing progress in medicinal chemistry. Its structural features and demonstrated biological activities make it a compelling candidate for further exploration. By leveraging advances in synthetic chemistry and computational biology, (5-cyclo propy l-l ,3 ,4 - ox adia z ol - 2 - y l ) piper idine nitrile holds great promise for contributing to innovative therapeutic strategies across multiple disease areas.